Cas no 1501388-35-7 (Thiazole, 2-(3-chloro-2-methylpropyl)-)

• Product Name: Thiazole, 2-(3-chloro-2-methylpropyl)-
• CAS No: 1501388-35-7
• MF: C₇H₁₀ClNS
• MW: 175.678999423981
• CID: 5284148
• Update Time: 2025-08-05

Thiazole, 2-(3-chloro-2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-(3-chloro-2-methylpropyl)-

• Inchi： 1S/C7H10ClNS/c1-6(5-8)4-7-9-2-3-10-7/h2-3,6H,4-5H2,1H3
• InChI Key： VAVPKDOGOHOOAL-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CC(C)CCl

Additional information on Thiazole, 2-(3-chloro-2-methylpropyl)-

Thiazole, 2-(3-chloro-2-methylpropyl)-: A Comprehensive Overview

The compound Thiazole, 2-(3-chloro-2-methylpropyl)-, with the CAS number CAS No. 1501388-35-7, is a heterocyclic aromatic compound that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the thiazole family, which is a five-membered ring consisting of two double bonds, one sulfur atom, and one nitrogen atom. The specific substituent in this compound, namely the 3-chloro-2-methylpropyl group, imparts unique electronic and structural properties that make it highly versatile for applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of Thiazole, 2-(3-chloro-2-methylpropyl)- as a building block for constructing bioactive molecules. Researchers have explored its role in drug design, particularly in the development of anti-inflammatory and antifungal agents. The chlorinated substituent enhances the compound's lipophilicity, which is crucial for improving drug bioavailability. Moreover, the methyl group at the 2-position of the propyl chain contributes to steric effects that can influence molecular interactions with biological targets.

In the realm of materials science, this compound has been investigated for its potential in organic electronics. The thiazole ring's aromaticity and conjugation capabilities make it an ideal candidate for designing π-conjugated systems. Recent advancements have demonstrated its use in creating novel semiconducting polymers and organic light-emitting diodes (OLEDs). These applications leverage the compound's ability to facilitate efficient charge transport and emission properties.

The synthesis of Thiazole, 2-(3-chloro-2-methylpropyl)- typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent research has focused on optimizing these steps to enhance yield and purity. For instance, microwave-assisted synthesis has been employed to accelerate reaction rates while maintaining product quality. This approach not only improves efficiency but also aligns with green chemistry principles by reducing energy consumption.

Toxicological studies on this compound have revealed its low acute toxicity in experimental models. However, long-term exposure studies are still needed to fully understand its safety profile. Regulatory agencies have classified this compound as non-hazardous under normal handling conditions; however, standard precautions should be taken during synthesis and use.

In conclusion, Thiazole, 2-(3-chloro-2-methylpropyl)- stands out as a valuable molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups provide a foundation for innovative research and development efforts. As scientific understanding continues to grow, this compound is expected to play an increasingly important role in advancing both therapeutic and material science frontiers.